Cas no 824404-56-0 (L-Threonine, L-lysylglycyl-L-asparaginyl-)

• Product name: L-Threonine, L-lysylglycyl-L-asparaginyl-
• CAS No: 824404-56-0
• MF: C₁₆H₃₀N₆O₇
• MW: 418.4454
• CID: 691400
• PubChem ID: 71418606

L-Threonine, L-lysylglycyl-L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-lysylglycyl-L-asparaginyl-
• (2S,3R)-2-[[(2S)-4-amino-2-[[2-[[(2S)-2,6-diaminohexanoyl]amino]acetyl]amino]-4-oxobutanoyl]amino]-3-hydroxybutanoic acid
• 824404-56-0
• DTXSID70837901
• L-Lysylglycyl-L-asparaginyl-L-threonine

• Inchi： InChI=1S/C16H30N6O7/c1-8(23)13(16(28)29)22-15(27)10(6-11(19)24)21-12(25)7-20-14(26)9(18)4-2-3-5-17/h8-10,13,23H,2-7,17-18H2,1H3,(H2,19,24)(H,20,26)(H,21,25)(H,22,27)(H,28,29)/t8-,9+,10+,13+/m1/s1
• InChI Key： SUIPPYIZSQTGBZ-QYTUQVAYSA-N
• SMILES： CC(C(C(=O)O)NC(=O)C(CC(=O)N)NC(=O)CNC(=O)C(CCCCN)N)O

Computed Properties

• Exact Mass: 418.21759732g/mol
• Monoisotopic Mass: 418.21759732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.5
• Topological Polar Surface Area: 240Ų